Cas no 2171213-25-3 ((2R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-2-amine)
(2R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-2-amine
- (2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine
- 2171213-25-3
- EN300-1462459
-
- Inchi: 1S/C9H16N4O2/c1-7(10)6-8-11-9(12-15-8)13-2-4-14-5-3-13/h7H,2-6,10H2,1H3/t7-/m1/s1
- InChI Key: DSDIKOBBVIJJIC-SSDOTTSWSA-N
- SMILES: O1CCN(C2=NOC(C[C@@H](C)N)=N2)CC1
Computed Properties
- Exact Mass: 212.12732577g/mol
- Monoisotopic Mass: 212.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 77.4Ų
(2R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1462459-0.05g |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 0.05g |
$732.0 | 2023-06-06 | ||
| Enamine | EN300-1462459-0.1g |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 0.1g |
$767.0 | 2023-06-06 | ||
| Enamine | EN300-1462459-0.25g |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 0.25g |
$801.0 | 2023-06-06 | ||
| Enamine | EN300-1462459-0.5g |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 0.5g |
$836.0 | 2023-06-06 | ||
| Enamine | EN300-1462459-1.0g |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 1g |
$871.0 | 2023-06-06 | ||
| Enamine | EN300-1462459-2.5g |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 2.5g |
$1707.0 | 2023-06-06 | ||
| Enamine | EN300-1462459-5.0g |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 5g |
$2525.0 | 2023-06-06 | ||
| Enamine | EN300-1462459-10.0g |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 10g |
$3746.0 | 2023-06-06 | ||
| Enamine | EN300-1462459-50mg |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 50mg |
$827.0 | 2023-09-29 | ||
| Enamine | EN300-1462459-100mg |
(2R)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-2-amine |
2171213-25-3 | 100mg |
$867.0 | 2023-09-29 |
(2R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-2-amine Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on (2R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-2-amine
Chemical Compound CAS No. 2171213-25-3: (2R)-1-(3-(Morpholin-4-yl)-1,2,4-Oxadiazol-5-yl)Propan-2-Amine
The compound with CAS No. 2171213-25-3, commonly referred to as (2R)-1-(3-(Morpholin-4-yl)-1,2,4-Oxadiazol-5-yl)Propan-2-Amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a morpholine ring, a 1,2,4-Oxadiazole moiety, and an amino alcohol structure. These features make it a promising candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of this compound as a bioactive agent in therapeutic interventions. The morpholine ring contributes to the molecule's stability and bioavailability, while the oxadiazole group enhances its ability to interact with biological targets such as enzymes and receptors. The amino alcohol structure further adds to its versatility, enabling it to participate in hydrogen bonding and other critical molecular interactions.
One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have demonstrated that the compound can serve as a scaffold for attaching ligands that specifically bind to certain cellular receptors. This property has opened new avenues for developing drugs with higher efficacy and reduced side effects.
In addition to its pharmacological applications, the synthesis of (2R)-1-(3-(Morpholin-4-yl)-1,2,4-Oxadiazol-5-yl)Propan-2-Amine has been optimized through innovative chemical methodologies. Recent research has focused on improving the stereocontrol during synthesis to ensure the production of the desired enantiomer (R configuration) with high purity. This advancement is crucial for maintaining the compound's biological activity and minimizing adverse effects.
The compound's structure also lends itself well to combinatorial chemistry approaches, allowing for the rapid generation of analogs with diverse functional groups. This capability has facilitated high-throughput screening campaigns aimed at identifying lead compounds for treating conditions such as cancer, inflammation, and neurodegenerative diseases.
Furthermore, computational studies have provided valuable insights into the compound's binding affinity and docking behavior with various protein targets. Advanced molecular modeling techniques have revealed that the compound exhibits strong interactions with key residues in enzyme active sites, suggesting its potential as an inhibitor or modulator of critical cellular pathways.
In summary, CAS No. 2171213-25-3 represents a cutting-edge molecule with multifaceted applications in modern drug discovery. Its unique combination of structural features, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in advancing therapeutic solutions across multiple disease areas.
2171213-25-3 ((2R)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)